Cas no 1311278-16-6 (4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid)

• Product Name: 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid
• CAS No: 1311278-16-6
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4693619
• Update Time: 2025-10-29

4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid
• 4-(6-Chloro-4-trifluoromethylpyridin-2-yl)benzoic acid

• Inchi： 1S/C13H7ClF3NO2/c14-11-6-9(13(15,16)17)5-10(18-11)7-1-3-8(4-2-7)12(19)20/h1-6H,(H,19,20)
• InChI Key： YOMQTZPAPAEBLI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(C2C=CC(C(=O)O)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• Topological Polar Surface Area: 50.2

Additional information on 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid

Professional Introduction to 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic Acid (CAS No. 1311278-16-6)

4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid, with the CAS number 1311278-16-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic benzoic acids, characterized by its unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid consists of a benzoic acid core substituted with a pyridine ring at the 4-position. The pyridine ring is further modified with a chlorine atom at the 6-position and a trifluoromethyl group at the 4-position, which contribute to its distinct reactivity and interaction with biological targets. This structural configuration enhances its potential as a pharmacophore in drug design and development.

In recent years, there has been growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. The< strong>benzoic acid derivatives have shown promise in these areas due to their ability to modulate biological pathways and interact with specific enzymes and receptors. Among these derivatives, 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid has emerged as a compound of interest for further investigation.

One of the key features of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid is its potential as a scaffold for designing inhibitors of kinases and other enzymes involved in signal transduction pathways. Kinases are critical targets in cancer therapy, and their inhibition can lead to the disruption of tumor growth and progression. Preclinical studies have demonstrated that compounds with similar structural motifs can exhibit potent inhibitory activity against various kinases, making them attractive candidates for further development.

The< strong>trifluoromethyl group in the pyridine ring of 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity. This modification is commonly employed in drug design to improve pharmacokinetic properties and reduce susceptibility to enzymatic degradation. Additionally, the< strong>chloro substituent at the 6-position of the pyridine ring can influence electronic properties and binding interactions, further tailoring the compound's activity profile.

In addition to its potential as an anti-cancer agent, 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, where it may interact with cyclooxygenase (COX) enzymes or other inflammatory mediators. The< strong>benzoic acid moiety, which is known for its anti-inflammatory effects, contributes to this potential application.

The synthesis of< strong>4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and functional group transformations. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

The pharmaceutical industry continues to invest in research aimed at developing novel analogs of< strong>4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid. By modifying various substituents on the benzoic acid core or the pyridine ring, researchers can fine-tune the compound's pharmacological properties. This approach allows for the identification of more potent and selective drug candidates that may overcome limitations associated with existing therapies.

In conclusion, 4-(6-Chloro-4-trifluoromethyl-pyridin-2-yl)-benzoic acid (CAS No. 1311278-16-6) represents a promising compound in pharmaceutical research with diverse applications in drug discovery. Its unique structural features make it an attractive scaffold for designing bioactive molecules targeting various diseases. Continued investigation into this compound and its derivatives holds great potential for advancing therapeutic strategies in medicine.